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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the selection of appropriate solvents for the
dissolution of GSK2200150A, a potent anti-tuberculosis agent.[1][2][3][4] The information
presented herein is intended to support researchers in the preparation of stock solutions and
working solutions for various experimental applications.

Application Notes

GSK2200150A is a lipophilic compound with poor agueous solubility. Therefore, organic
solvents are necessary for its dissolution. The choice of solvent will largely depend on the
intended application, such as in vitro cell-based assays, in vivo animal studies, or analytical
experiments. For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended
solvent for preparing concentrated stock solutions. For in vivo studies, co-solvent systems are
typically required to maintain the compound's solubility in an aqueous vehicle.

It is crucial to use high-purity, anhydrous solvents to avoid precipitation and degradation of the
compound. When using DMSO, it is advisable to use freshly opened, hygroscopic DMSO as it
can significantly impact the solubility of the product.[2] To prevent inactivation from repeated
freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use volumes and
store them appropriately.[2][4]

Solubility Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607781?utm_src=pdf-interest
https://www.benchchem.com/product/b607781?utm_src=pdf-body
https://www.biochempartner.com/reference-1815357
https://www.medchemexpress.com/GSK2200150A.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB24656560.htm
https://www.adooq.com/gsk2200150a.html
https://www.benchchem.com/product/b607781?utm_src=pdf-body
https://www.medchemexpress.com/GSK2200150A.html
https://www.medchemexpress.com/GSK2200150A.html
https://www.adooq.com/gsk2200150a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following table summarizes the solubility of GSK2200150A in various solvents based on

available data.

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Ultrasonic assistance
DMSO 65 - 83.33 181.83 - 233.11 may be needed for
dissolution.[2][5]
Ethanol 18 50.35
Water Insoluble Insoluble
10% DMSO, 40%
PEG300, 5% Tween- =217 >6.07 Clear solution.[2]
80, 45% Saline
10% DMSO, 90%
(20% SBE-B-CD in >2.17 >6.07 Clear solution.[2]
Saline)
10% DMSO, 90% )
2217 =26.07 Clear solution.[2]

Corn Ol

Molecular Weight of GSK2200150A: 357.47 g/mol [2][3][4][6]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK2200150A in DMSO,
a common starting point for most in vitro experiments.

Materials:

o GSK2200150A powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Ultrasonic bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of GSK2200150A powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.57 mg of GSK2200150A (Molecular Weight = 357.47 g/mol ).

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
GSK2200150A powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the mixture thoroughly until the compound is completely dissolved. If
necessary, use an ultrasonic bath to aid dissolution.[2] Visually inspect the solution to ensure
there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will minimize freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[2]

Preparation of a Working Solution for In Vivo Oral
Administration (Co-solvent System)

This protocol provides an example of how to prepare a dosing solution of GSK2200150A for

oral administration in animal studies, using a co-solvent system.

Materials:

GSK2200150A stock solution in DMSO (e.g., 21.7 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80
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 Saline solution (0.9% NaCl)
 Sterile tubes

» Vortex mixer

Procedure:

e Initial Mixture: In a sterile tube, add 100 pL of a 21.7 mg/mL GSK2200150A in DMSO stock
solution to 400 uL of PEG300.

e Mixing: Mix the solution thoroughly by vortexing.

¢ Adding Surfactant: Add 50 pL of Tween-80 to the mixture and vortex again until the solution
is homogeneous.

 Final Dilution: Add 450 pL of saline to the mixture to bring the total volume to 1 mL. Vortex
the final solution until it is a clear and uniform. This will result in a final concentration of 2.17
mg/mL GSK2200150A.[2]

o Administration: The solution should be prepared fresh before each administration.

Visualizations
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Caption: Workflow for GSK2200150A solution preparation.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b607781?utm_src=pdf-body
https://www.benchchem.com/product/b607781?utm_src=pdf-body
https://www.medchemexpress.com/GSK2200150A.html
https://www.benchchem.com/product/b607781?utm_src=pdf-body-img
https://www.benchchem.com/product/b607781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GSK2200150A

Mycobacterium tuberculosis Target

Inhibition of Growth

Click to download full resolution via product page

Caption: Mode of action of GSK2200150A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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